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Compound of Interest

Compound Name: Lithospermic Acid

Cat. No.: B1674889 Get Quote

For Immediate Implementation: This document provides comprehensive guidance on the safe

and compliant disposal of Lithospermic Acid, ensuring the safety of laboratory personnel and

the protection of the environment. The following procedures are designed for researchers,

scientists, and drug development professionals.

While Lithospermic Acid is not classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, adherence to proper

disposal protocols for all laboratory chemicals is a critical component of responsible research

and development.[1][2]

Summary of Safety and Handling Information
For quick reference, the following table summarizes key logistical and safety data for

Lithospermic Acid.
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Parameter Information Source

GHS Classification
Not a hazardous substance or

mixture
[1][2]

CAS Number 28831-65-4 [2]

Molecular Formula C27H22O12 [1]

Molecular Weight 538.46 g/mol [1]

Appearance Solid [1]

Storage Temperature -20°C, protect from light [1]

Recommended Solvents
DMSO, Pyridine, Methanol,

Ethanol
[3]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Step-by-Step Disposal Protocol for Lithospermic
Acid
This protocol outlines the necessary steps for the disposal of pure Lithospermic Acid and

solutions containing Lithospermic Acid.

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid Lithospermic Acid
For the disposal of solid, unadulterated Lithospermic Acid:
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Containerization: Place the solid Lithospermic Acid in a clearly labeled, sealed container.

The label should include the name of the chemical and indicate that it is non-hazardous

waste.

Waste Stream: Dispose of the container in the designated non-hazardous solid chemical

waste stream, in accordance with your institution's specific waste management policies.

Disposal of Lithospermic Acid Solutions
For the disposal of solutions containing Lithospermic Acid:

Solvent Check: Identify the solvent used to dissolve the Lithospermic Acid. The disposal

method will be determined by the hazards associated with the solvent.

Aqueous Solutions: If Lithospermic Acid is dissolved in a non-hazardous aqueous buffer,

the solution can typically be disposed of down the drain with copious amounts of water,

provided this is permitted by local regulations and your institution's environmental health and

safety (EHS) department.

Organic Solvent Solutions: If Lithospermic Acid is dissolved in a flammable or otherwise

hazardous organic solvent (e.g., Methanol, Ethanol, DMSO), the solution must be collected

as hazardous chemical waste.

Containerization: Collect the solution in a properly labeled, sealed, and compatible waste

container. The label must clearly indicate all chemical constituents and their approximate

concentrations.

Waste Collection: Arrange for the collection of the hazardous waste container by your

institution's EHS department or a licensed chemical waste disposal contractor.

Decontamination of Glassware and Equipment
All glassware and equipment that have come into contact with Lithospermic Acid must be

decontaminated prior to reuse or disposal.

Initial Rinse: Rinse the glassware or equipment with a suitable solvent (e.g., ethanol or

acetone) to remove any residual Lithospermic Acid. Collect this initial rinsate as chemical

waste, following the procedures for organic solvent solutions.
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Washing: Wash the rinsed items with soap and water.

Final Rinse: Perform a final rinse with deionized water.

Drying: Allow the glassware and equipment to air dry or use an appropriate drying oven.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lithospermic Acid.
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Caption: Disposal decision workflow for Lithospermic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1674889?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674889?utm_src=pdf-body
https://www.benchchem.com/product/b1674889?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. sfasu.edu [sfasu.edu]

2. cmich.edu [cmich.edu]

3. research.wayne.edu [research.wayne.edu]

To cite this document: BenchChem. [Proper Disposal of Lithospermic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674889#lithospermic-acid-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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